Cas no 13001-81-5 ((-)-(4-Methylsulfin-buten-(3)-yl)-isothiocyanat)

• Product Name: (-)-(4-Methylsulfin-buten-(3)-yl)-isothiocyanat
• CAS No: 13001-81-5
• MF: C₆H₉NOS₂
• MW: 175.271758794785
• CID: 2043900
• Update Time: 2026-04-28

(-)-(4-Methylsulfin-buten-(3)-yl)-isothiocyanat Chemical and Physical Properties

Names and Identifiers

• (-)-(4-Methylsulfin-buten-(3)-yl)-isothiocyanat
• (R)-(4-Isothiocyanato-but-1-en-t-yl)-methylsulfoxyd
• (R)-4t-methanesulfinyl-but-3-enyl isothiocyanate
• (R)-4t-Methansulfinyl-but-3-enylisothiocyanat
• 4-methylsulfinylbut-3-enylisothiocyanate
• Raphanin
• Sulforaphen

Computed Properties

• Exact Mass: 175.013
• Monoisotopic Mass: 175.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7A^2

Experimental Properties

• Color/Form: Slightly yellowish liquid
• Density: 1.16
• Boiling Point: 362.2 °C at 760 mmHg
• Flash Point: 172.8 °C
• Refractive Index: 1.566
• LogP: 2.23720